1-Chloro-4-ethoxy-3,5-difluoro-2-methylbenzene
Description
“1-Chloro-4-ethoxy-3,5-difluoro-2-methylbenzene” is a chemical compound with the molecular formula C9H9ClF2O . It has a molecular weight of 206.62 . The compound is used for research purposes .
Molecular Structure Analysis
The InChI code for “1-Chloro-4-ethoxy-3,5-difluoro-2-methylbenzene” is1S/C9H9ClF2O/c1-3-13-9-7(11)4-6(10)5(2)8(9)12/h4H,3H2,1-2H3 . This code provides a specific description of the molecule’s structure, including the positions of the chloro, ethoxy, difluoro, and methyl groups on the benzene ring .
Scientific Research Applications
Electrochemical Fluorination
Electrochemical fluorination is a process that involves the introduction of fluorine atoms into organic compounds, which can significantly alter their chemical and physical properties. Studies on the electrochemical fluorination of aromatic compounds, including halobenzenes, provide insights into the mechanisms and outcomes of this process. For instance, the fluorination of chlorobenzene has been explored to understand the formation of various fluorinated products, including compounds similar to 1-Chloro-4-ethoxy-3,5-difluoro-2-methylbenzene. This research sheds light on the side reactions and product distributions that can occur during the fluorination process, offering valuable information for optimizing synthesis strategies (Horio et al., 1996).
Synthesis and Characterization of Polymers
The synthesis and characterization of new polymers is another area where derivatives of 1-Chloro-4-ethoxy-3,5-difluoro-2-methylbenzene find application. Research on the electrosynthesis of soluble poly(2-methoxy-5-alkoxy paraphenylenes) demonstrates how these compounds can be used to create materials with specific optical and electrical properties. Such studies are crucial for developing new materials with potential applications in electronics, coatings, and other fields (Moustafid et al., 1991).
Environmental Pollutant Degradation
Research on the electrochemical reduction of environmental pollutants, such as methyl triclosan, highlights the relevance of 1-Chloro-4-ethoxy-3,5-difluoro-2-methylbenzene derivatives in environmental science. These studies focus on understanding how electrochemical methods can be used to degrade pollutants into less harmful substances, contributing to environmental protection efforts. The findings from such research can inform the development of more effective and sustainable methods for pollutant remediation (Peverly et al., 2014).
properties
IUPAC Name |
1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClF2O/c1-3-13-9-7(11)4-6(10)5(2)8(9)12/h4H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PWXHDLXJPQGHQY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=C(C=C1F)Cl)C)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClF2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.61 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Chloro-4-ethoxy-3,5-difluoro-2-methylbenzene | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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